Cas no 1440960-96-2 (tert-butyl 3-amino-3-(prop-2-en-1-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-amino-3-(prop-2-en-1-yl)piperidine-1-carboxylate
• CAS No: 1440960-96-2
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• CID: 4599923
• Update Time: 2025-10-29

tert-butyl 3-amino-3-(prop-2-en-1-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 3-amino-3-(2-propen-1-yl)-, 1,1-dimethylethyl ester
• tert-butyl 3-amino-3-(prop-2-en-1-yl)piperidine-1-carboxylate

• Inchi： 1S/C13H24N2O2/c1-5-7-13(14)8-6-9-15(10-13)11(16)17-12(2,3)4/h5H,1,6-10,14H2,2-4H3
• InChI Key： HLVLMAMGBKFODM-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC(N)(CC=C)C1

Additional information on tert-butyl 3-amino-3-(prop-2-en-1-yl)piperidine-1-carboxylate

tert-butyl 3-amino-3-(prop-2-en-1-yl)piperidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 3-amino-3-(prop-2-en-1-yl)piperidine-1-carboxylate, identified by the CAS number 1440960-96-2, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule's structure, which includes a piperidine ring substituted with an amino group, a propenyl group, and a tert-butyl ester, contributes to its diverse chemical reactivity and biological activity.

Recent studies have highlighted the importance of tert-butyl 3-amino-3-(prop-2-en-1-yl)piperidine derivatives in medicinal chemistry. Researchers have explored their potential as building blocks for the synthesis of bioactive compounds, particularly in the development of new antibiotics and anticancer agents. The presence of the amino group and the propenyl moiety provides opportunities for further functionalization, enabling the creation of molecules with enhanced pharmacokinetic profiles.

The synthesis of tert-butyl 3-amino-piperidine derivatives has been optimized through various methodologies, including ring-opening reactions and stereo-selective syntheses. These advancements have made it easier to produce enantiomerically pure compounds, which are crucial for studying their biological activities. For instance, enantiomerically enriched samples have been used in assays to determine their selectivity towards specific biological targets.

In terms of biological activity, tert-butyl 3-amino-piperidine derivatives have shown promise as inhibitors of key enzymes involved in disease pathways. For example, recent research has demonstrated their ability to modulate the activity of kinases and proteases, which are critical targets in oncology and inflammatory diseases. The tert-butyl ester group has also been shown to influence the compound's solubility and permeability, making it more amenable for oral administration.

The structural versatility of tert-butyl 3-amino-piperidine compounds allows for their use in various drug delivery systems. For instance, researchers have explored their potential as carriers for poorly water-soluble drugs, leveraging their amphiphilic properties to enhance drug bioavailability. Additionally, the propenyl group's reactivity has been harnessed in click chemistry approaches, enabling rapid assembly of complex molecular architectures.

Looking ahead, the continued exploration of tert-butyl 3-amino-piperidine derivatives is expected to yield new insights into their therapeutic potential. With ongoing advancements in synthetic methods and an increased focus on personalized medicine, these compounds are poised to play a significant role in the development of next-generation therapeutics.